2,2-Diphenylethanesulfonyl chloride
Overview
Description
“2,2-Diphenylethanesulfonyl chloride” is a chemical compound with the CAS Number: 71351-01-4 . It has a molecular weight of 280.77 and its IUPAC name is 2,2-diphenylethanesulfonyl chloride . It is a yellow to brown solid at room temperature .
Molecular Structure Analysis
The molecular formula of “2,2-Diphenylethanesulfonyl chloride” is C14H13ClO2S . The InChI Code is 1S/C14H13ClO2S/c15-18(16,17)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H,11H2 .
Physical And Chemical Properties Analysis
“2,2-Diphenylethanesulfonyl chloride” is a yellow to brown solid . It has a molecular weight of 280.77 and its storage temperature is 2-8°C .
Scientific Research Applications
Reactions in Molten Salt Solutions :
- Research conducted by Newman, Winans, and McBETH (1984) demonstrated the use of a molten salt solution for alkylation reactions involving diphenylethane. This showcases the potential of 2,2-Diphenylethanesulfonyl chloride in facilitating unique chemical reactions under specific conditions (Newman, Winans, & McBETH, 1984).
Conformational Analysis in Molecular Mechanics :
- A study by Ivanov, Momchilova, and Pojarlieff (1991) explored the conformations of alkyl substituted 1,2‐diphenylethanes, providing insights into molecular structures and interactions. This research is crucial in understanding the molecular behavior of compounds like 2,2-Diphenylethanesulfonyl chloride in different environments (Ivanov, Momchilova, & Pojarlieff, 1991).
Matrix Isolation and Theoretical Calculations :
- A 2006 study by Ikeda et al. involved matrix isolation and density functional theory calculations on the radical cation of 2,2-diphenyl-1-methylenecyclopropane, a compound closely related to 2,2-Diphenylethanesulfonyl chloride. This research highlights the use of theoretical and experimental approaches in understanding the properties of complex organic molecules (Ikeda et al., 2006).
Corrosion Inhibition Studies :
- Yıldırım and Cetin (2008) synthesized derivatives for corrosion inhibition, showcasing the application of 2,2-Diphenylethanesulfonyl chloride in materials science, particularly in protecting metals against corrosion (Yıldırım & Cetin, 2008).
Synthesis and Thermolysis Research :
- King and Khemani (1985) conducted a study on the synthesis and thermolysis of 2-(phenylthio)ethanesulfonyl chloride, a compound related to 2,2-Diphenylethanesulfonyl chloride. This research contributes to the understanding of the chemical behavior and stability of such compounds (King & Khemani, 1985).
Protective Reagent for Sugars :
- In 1994, Santoyo-González et al. explored the use of Diphenylacetyl chloride, a compound structurally similar to 2,2-Diphenylethanesulfonyl chloride, as a protective reagent for sugars. This highlights its potential application in organic synthesis, particularly in the protection of sensitive functional groups (Santoyo-González et al., 1994).
Safety and Hazards
“2,2-Diphenylethanesulfonyl chloride” is classified as corrosive . The hazard statements include H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage) . The precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician) .
properties
IUPAC Name |
2,2-diphenylethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO2S/c15-18(16,17)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYESDWUOAPVIIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CS(=O)(=O)Cl)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80396690 |
Source
|
| Record name | 2,2-Diphenylethanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80396690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Diphenylethanesulfonyl chloride | |
CAS RN |
71351-01-4 |
Source
|
| Record name | 2,2-Diphenylethanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80396690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-Diphenylethanesulphonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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